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Compound of Interest

Compound Name: 3-Fluoropentane

Cat. No.: B1627487 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-Fluoropentane, a fluorinated aliphatic

hydrocarbon. It details the molecule's fundamental chemical and physical properties, outlines a

common experimental protocol for its synthesis, and presents this information in a clear,

accessible format for scientific professionals.

Core Molecular Information
3-Fluoropentane is a halogenated alkane with the chemical formula C5H11F.[1] Its structure

consists of a five-carbon pentane chain with a single fluorine atom substituted at the third

carbon position.

Molecular Formula and Weight
The molecular formula of 3-Fluoropentane is C5H11F.[1] Based on the atomic weights of its

constituent elements (Carbon: ~12.011 u, Hydrogen: ~1.008 u, Fluorine: ~18.998 u), the

molecular weight is calculated to be approximately 90.14 g/mol .[2][3] The monoisotopic mass

is 90.084478513 Da.[2][3]

Quantitative Physicochemical Data
A summary of the key quantitative properties of 3-Fluoropentane is presented in the table

below. It is important to note that while some experimental data is available, many of the listed

physical properties are based on computational models and estimations.
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Property Value Unit Source

Molecular Weight 90.14 g/mol PubChem[2][3]

Chemical Formula C5H11F - NIST[1]

Boiling Point 53.65 (estimate) °C LookChem[4]

Melting Point -120.5 (estimate) °C LookChem[4]

Density 0.7915 (estimate) g/cm³ LookChem[4]

Refractive Index 1.3540 (estimate) - LookChem[4]

XLogP3 2.4 - PubChem[2][3]

Experimental Protocols: Synthesis of 3-
Fluoropentane
The synthesis of 3-Fluoropentane can be achieved through the nucleophilic substitution of a

suitable leaving group on a pentane skeleton. A common and effective method for the

preparation of secondary alkyl fluorides is the treatment of the corresponding alcohol with a

fluorinating agent. The following protocol describes a representative synthesis of 3-
Fluoropentane from 3-pentanol using pyridinium polyhydrogen fluoride (also known as Olah's

reagent).

Synthesis of 3-Fluoropentane from 3-Pentanol
This procedure is adapted from general methods for the fluorination of alcohols.

Materials and Equipment:

3-Pentanol

Pyridinium polyhydrogen fluoride (70% HF/30% Pyridine)

Diethyl ether

Saturated sodium bicarbonate solution
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Anhydrous magnesium sulfate

Polypropylene or Teflon reaction vessel (as HF reacts with glass)

Magnetic stirrer and stir bar

Separatory funnel

Distillation apparatus

Ice bath

Procedure:

Reaction Setup: In a polypropylene flask equipped with a magnetic stir bar and a drying

tube, add 3-pentanol. Cool the flask in an ice bath to 0°C.

Addition of Fluorinating Agent: Slowly add pyridinium polyhydrogen fluoride to the cooled 3-

pentanol with continuous stirring. The addition should be controlled to maintain the reaction

temperature below 10°C.

Reaction: After the addition is complete, allow the reaction mixture to stir at room

temperature for several hours until the reaction is complete (monitoring by TLC or GC-MS is

recommended).

Workup: Carefully pour the reaction mixture over crushed ice and diethyl ether in a

polypropylene beaker. Transfer the mixture to a separatory funnel.

Extraction and Neutralization: Separate the organic layer. Wash the organic layer

sequentially with water, saturated sodium bicarbonate solution (to neutralize any remaining

acid), and finally with brine. Caution should be exercised during the bicarbonate wash due to

potential gas evolution.

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter,

and remove the diethyl ether by rotary evaporation.

Purification: The crude 3-Fluoropentane can be purified by fractional distillation to yield the

final product.
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Visualizing Molecular Relationships
The following diagram illustrates the logical connection between the chemical structure of 3-
Fluoropentane, its molecular formula, and the calculation of its molecular weight.

Chemical Structure

Molecular Formula Molecular Weight Calculation

CH3 CH2 CH(F) CH2

C5H11F

leads to

CH3

C: 5 * 12.011
H: 11 * 1.008
F: 1 * 18.998

allows for
~90.14 g/mol

Click to download full resolution via product page

Caption: Relationship between the structure, formula, and molecular weight of 3-
Fluoropentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1627487#3-fluoropentane-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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